Lithium;2-(1,3,4-thiadiazol-2-yl)acetate

• IUPAC Name: lithium;2-(1,3,4-thiadiazol-2-yl)acetate
• InChI: InChI=1S/C4H4N2O2S.Li/c7-4(8)1-3-6-5-2-9-3;/h2H,1H2,(H,7,8);/q;+1/p-1
• InChI Key: LTJNBKHCERKKBB-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1=NN=C(S1)CC(=O)[O-]
• Molecular Formula: C4H3LiN2O2S
• Molecular Weight: 150.1 g/mol

Description

“Lithium;2-(1,3,4-thiadiazol-2-yl)acetate” is a compound with the CAS Number: 2243513-35-9. It has a molecular weight of 150.09. The IUPAC name for this compound is lithium 2-(1,3,4-thiadiazol-2-yl)acetate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C4H4N2O2S.Li/c7-4(8)1-3-6-5-2-9-3;/h2H,1H2,(H,7,8);/q;+1/p-1. This indicates that the compound consists of a lithium ion (Li+) and a 2-(1,3,4-thiadiazol-2-yl)acetate ion.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Urease Inhibition

• Research Findings : New series of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives were designed and synthesized. These compounds were evaluated against urease, showing potent inhibitory activity. The most potent derivative (6a) exhibited competitive inhibition. .

Antioxidant Properties

• .

Anti-Tumor Activity

• Research Findings : AT18984 derivatives were evaluated for cytotoxic effects on leukemia cell lines. .

Anti-Doping Control

• Research Findings : AT18984 has been investigated in the context of anti-doping control. Researchers explored the role of sialic acid residues in the isoelectric profiles of recombinant and natural urinary erythropoietin (EPO). .

Fluorescent Probes

• .

Biological Modulators

• .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

As for future directions, 1,3,4-thiadiazole derivatives, including “Lithium;2-(1,3,4-thiadiazol-2-yl)acetate”, could be further explored for their potential anticancer, antimicrobial, and other biological activities. More research is needed to fully understand their mechanisms of action and potential therapeutic applications.

Mechanism of Action

Mode of Action

Compounds containing the 1,3,4-thiadiazol-2-yl moiety are known to exhibit a wide range of biological activities . The thiadiazole nucleus is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents .

Biochemical Pathways

It is known that 1,3,4-thiadiazole derivatives can interact with various biochemical pathways due to their broad spectrum of pharmacological activities

Result of Action

Compounds with a 1,3,4-thiadiazol-2-yl moiety are known to exhibit a wide range of biological activities, suggesting that at18984 may have multiple effects at the cellular and molecular levels .